Cas no 1049832-88-3 (N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1049832-88-3
• MF: C₁₆H₁₆N₄O₄S₃
• MW: 424.517639160156
• CID: 6295399
• PubChem ID: 16826461
• Update Time: 2025-10-05

N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• F2254-0491
• N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• 1049832-88-3
• AKOS024631590
• N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C16H16N4O4S3/c21-14(17-16-19-18-15(24-16)12-6-3-9-25-12)11-5-1-2-8-20(11)27(22,23)13-7-4-10-26-13/h3-4,6-7,9-11H,1-2,5,8H2,(H,17,19,21)
• InChI Key： YWOAEHQCWWTQQZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1C(NC1=NN=C(C2=CC=CS2)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 424.03336853g/mol
• Monoisotopic Mass: 424.03336853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 170Ų

Additional information on N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

Comprehensive Analysis of N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1049832-88-3)

The compound N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1049832-88-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thiophene ring, 1,3,4-oxadiazole scaffold, and piperidine moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide has surged due to their versatility in drug design. The 1,3,4-oxadiazole ring, a key feature of this molecule, is known for its electron-rich nature and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. This property aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The thiophene and sulfonyl groups in this compound further contribute to its pharmacological profile. Thiophene derivatives are widely studied for their anti-inflammatory and antimicrobial properties, while sulfonyl groups often improve metabolic stability. These characteristics make CAS No. 1049832-88-3 a subject of interest in the development of next-generation therapeutics, particularly for conditions like chronic inflammation and resistant infections.

From a synthetic chemistry perspective, the preparation of N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide involves multi-step reactions, including cyclization and sulfonylation. Optimizing these processes is a hot topic in organic chemistry forums, as researchers aim to improve yield and reduce environmental impact. Green chemistry principles, such as using catalytic methods or solvent-free conditions, are increasingly applied to such syntheses.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are exploring its use in organic electronics due to the thiophene moiety's conductive properties. This interdisciplinary appeal makes CAS No. 1049832-88-3 a recurring keyword in both medicinal chemistry and material science literature. As the scientific community prioritizes multi-functional compounds, this molecule exemplifies the convergence of therapeutic and technological innovation.

Quality control and analytical characterization of N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide are critical for its reliable use. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These methods are frequently searched by quality assurance professionals, reflecting the growing emphasis on standardization in chemical research.

In conclusion, N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1049832-88-3) represents a compelling case study in modern chemical research. Its structural complexity, diverse applications, and alignment with industry trends position it as a valuable compound for future scientific breakthroughs. Continued exploration of its properties will likely yield insights applicable to both healthcare and advanced materials.